Cas no 74598-06-4 (Ethyl 5-chloro-4-formylthiophene-2-carboxylate)

Ethyl 5-chloro-4-formylthiophene-2-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure incorporates both an aldehyde and an ester functional group, enabling diverse reactivity for constructing complex thiophene derivatives. The chloro substituent enhances electrophilic properties, facilitating further functionalization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Its high purity and stability make it suitable for precise synthetic applications. The thiophene core contributes to electronic and steric properties relevant in material science, such as conjugated polymers or organic semiconductors. Proper handling under inert conditions is recommended due to the reactive aldehyde group.

Ethyl 5-chloro-4-formylthiophene-2-carboxylate structure

74598-06-4 structure

Product Name:Ethyl 5-chloro-4-formylthiophene-2-carboxylate

CAS No:74598-06-4

MF:C₈H₇ClO₃S

MW:218.657380342484

CID:1023730

PubChem ID:12605960

Update Time:2025-06-07

Ethyl 5-chloro-4-formylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-4-formylthiophene-2-carboxylate
- 5-chloro-4-formyl-2-Thiophenecarboxylic acid ethyl ester
- AK102609
- ANW-61975
- CTK8B9082
- ethyl 5-chloro-4-formylthiophen-2-carboxylate
- KB-51397
- DTXSID50504189
- CS-0179652
- BS-49633
- AMY36671
- E78278
- 74598-06-4
- FT-0749005
- Ethyl5-chloro-4-formylthiophene-2-carboxylate
- 5-CHLORO-4-FORMYL-2-THIOPHENE CARBOXYLIC ACID ETHYL ESTER
- DB-074855
- Inchi： 1S/C8H7ClO3S/c1-2-12-8(11)6-3-5(4-10)7(9)13-6/h3-4H,2H2,1H3
- InChI Key： GJTHZLGIEUAJIM-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=C(C(=O)OCC)S1

Computed Properties

Exact Mass: 217.9804429g/mol
Monoisotopic Mass: 217.9804429g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 71.6Å²

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